Cas no 121099-07-8 (Triisopropylphosphine Tetrafluoroborate)

Triisopropylphosphine Tetrafluoroborate Properties

Names and Identifiers

• triisopropylphosphonium tetrafluoroborate
• tri(propan-2-yl)phosphanium,tetrafluoroborate
• Triisopropylphosphine Tetrafluoroborate
• Tris(1-methylethyl)phosphine tetrafluoroborate
• Triisopropylphosphonium tetrafluoroborate 97%
• Tri-i-propylphosphoniuM tetrafluoroborate, 99%
• Tri-i-propylphosphonium tetrafluoroborate
• MFCD06796644
• F10026
• DB-009873
• tri(propan-2-yl)phosphanium;tetrafluoroborate
• J-004447
• DTXSID90455500
• TRIISOPROPYLPHOSPHONIUMTETRAFLUOROBORATE
• 121099-07-8
• Triisopropylphosphonium tetrafluoroborate, 97%
• TRIISOPROPYLPHOSPHANIUM TETRAFLUOROBORATE
• TRIISOPROPYLPHOSPHONIUM TETRAFLUOROBORATE
• tris(isopropyl)phosphonium tetrafluoroborate
• +Expand

• MDL： MFCD06796644
• InChIKey： KGBIZABAOCDZNU-UHFFFAOYSA-O
• Inchi： InChI=1S/C9H21P.BF4/c1-7(2)10(8(3)4)9(5)6;2-1(3,4)5/h7-9H,1-6H3;/q;-1/p+1
• SMILES： CC(C)[PH+](C(C)C)C(C)C.[B-](F)(F)(F)F

Computed Properties

• Exact Mass: 248.14900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.1488305g/mol
• Heavy Atom Count: 15
• Complexity: 84.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 5.10600
• PSA: 13.59000